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Compound Comparison at a Glance

Feature Palitantin Frequentin

Producer Fungus Penicillium frequentans [1] Penicillium frequentans [1] [2]
[2], Penicillium spp. [3] [2]

Reported Activities Antiprotozoal (vs. Antibiotic [1] [2]; specific activity against
Leishmania brasiliensis) [1],  Leishmania brasiliensis and other tested
Antifungal [3] protozoa was not found [1]
Quantitative Production  200-500 mg per liter [1] 10-20 mg per liter [1]

(in submerged culture)

Chemical Relationship The two compounds share a  The two compounds share a structural
structural relationship [4]. relationship [4].

Detailed Experimental Evidence

The data in the table above is primarily drawn from a 1970 study that directly investigated the effects of

these metabolites. Below is a summary of the key experimental protocols and findings.
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Antiprotozoal Activity Assay

e Objective: To isolate and identify compounds from Penicillium frequentans with activity against the
protozoan Leishmania brasiliensis [1].

¢ Methods: The fungus was grown in submerged culture. The culture broth was processed to isolate
active compounds. The isolated palitantin and frequentin were then tested for their effect on
Leishmania brasiliensis [1].

¢ Key Findings: Palitantin was characterized as the active compound with an antiprotozoal effect. In
contrast, frequentin, also produced by the same strain, showed no activity against L. brasiliensis or
several other investigated protozoa [1].

Antifungal Activity of Palitantin

e Objective: To screen microorganisms from spruce seeds for producers of antifungal compounds
against the plant pathogen Pythium vexans [3].

¢ Methods: One identified isolate of a Penicillium species was found to produce palitantin. The activity
of the metabolites was assessed against the target fungus [3].

¢ Key Findings: Palitantin was confirmed as one of the antifungal metabolites produced by the
Penicillium species that inhibited Pythium vexans [3].

The experimental workflow for the key antiprotozoal activity assay can be summarized as follows:
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Interpretation and Research Implications

The experimental data leads to several key conclusions:

¢ Distinct Roles: Despite being related metabolites from the same fungus, palitantin and frequentin
have different biological profiles. Palitantin's observed activity against both a protozoan and a plant
pathogenic fungus suggests it may target fundamental biological pathways.

e Research Applications: For drug development, palitantin serves as a candidate for investigating
new antiprotozoal or antifungal agents. Frequentin's lack of activity in these specific assays indicates
its potential biological role or application lies elsewhere.

o Data Limitations: The available quantitative data is primarily on production yields. Specific
quantitative data on the potency of palitantin (such as IC50 values) is not provided in the search

results.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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